Cas no 54661-99-3 (5,8,11-Trioxa-2,3,13,14-tetraazapentadecanedioicacid, 4,12-dioxo-, diethyl ester (9CI))

• Product Name: 5,8,11-Trioxa-2,3,13,14-tetraazapentadecanedioicacid, 4,12-dioxo-, diethyl ester (9CI)
• CAS No: 54661-99-3
• MF: C₁₂H₂₂N₄O₉
• MW: 366.324483394623
• CID: 385950
• PubChem ID: 231401
• Update Time: 2025-04-19

5,8,11-Trioxa-2,3,13,14-tetraazapentadecanedioicacid, 4,12-dioxo-, diethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 5,8,11-Trioxa-2,3,13,14-tetraazapentadecanedioicacid, 4,12-dioxo-, diethyl ester (9CI)
• 2-[2-[(ethoxycarbonylamino)carbamoyloxy]ethoxy]ethyl N-(ethoxycarbonylamino)carbamate
• 4,12-Dioxo-5,8,11-trioxa-2,3,13,14-tetraaza-pentadecandisaeure-diaethylester
• Diaethylenglykol-bis-aethylhydrazodicarboxylat
• diethyl 4,12-dioxo-5,8,11-trioxa-2,3,13,14-tetraazapentadecane-1,15-dioate
• NSC27576
• DTXSID70282715
• NSC-27576
• 54661-99-3

• Inchi： 1S/C12H22N4O9/c1-3-22-9(17)13-15-11(19)24-7-5-21-6-8-25-12(20)16-14-10(18)23-4-2/h3-8H2,1-2H3,(H,13,17)(H,14,18)(H,15,19)(H,16,20)
• InChI Key： NYUIZQQQAYUWBO-UHFFFAOYSA-N
• SMILES： O(CCOC(NNC(=O)OCC)=O)CCOC(NNC(=O)OCC)=O

Computed Properties

• Exact Mass: 366.13900
• Monoisotopic Mass: 366.139
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 12
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 163Ų

Experimental Properties

• Density: 1.298
• Boiling Point: 503.7°Cat760mmHg
• Flash Point: 258.4°C
• Refractive Index: 1.484
• PSA: 162.55000
• LogP: 1.34120